![molecular formula C17H18O3S B022234 [(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester CAS No. 118286-19-4](/img/structure/B22234.png)
[(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester
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Overview
Description
[(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester is a synthetic compound that has been extensively studied for its potential use in scientific research. It is also known as DMSAEE and is a derivative of the popular drug modafinil. DMSAEE has gained attention due to its unique chemical properties, which make it an ideal candidate for use in scientific research.
Scientific Research Applications
Synthesis Techniques and Reactions
- Diastereoselective Synthesis : A study described a highly diastereoselective synthesis method for optically active sulfinate esters, crucial in the preparation of sulfoxides, using solid-state conditions (Hajipour & Islami, 1999).
- Stability and Degradation : Research on the stability and degradation mechanism of certain derivatives of [(Diphenylmethyl)sulfinyl]acetic Acid Ethyl Ester, notably in aqueous environments, has been conducted to understand its structural stability (Pretzer & Repta, 1987).
- Ester Synthesis : Another study demonstrated the synthesis of esters through the reaction of carboxylic acids with alkenes, showcasing the versatility of these compounds in chemical synthesis (Ballantine et al., 1981).
Advanced Applications in Organic Chemistry
- Peptide Synthesis : A method for protecting the carboxyl group of amino acids during peptide synthesis using the diphenylmethyl ester group has been developed (Stelakatos, Paganou, & Zervas, 1966).
- Asymmetric Synthesis : Research has been conducted on the asymmetric synthesis of anti- and syn-2,3-diamino esters using sulfinimines, with potential implications in the development of new pharmaceuticals (Davis, Zhang, & Qiu, 2007).
Environmental Applications
- Water Cleaning via Esterification : A novel method was developed for cleaning industrial water from acetic acid via esterification, demonstrating the environmental applications of these compounds (Bianchi et al., 2003).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-benzhydrylsulfinylacetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3S/c1-2-20-16(18)13-21(19)17(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12,17H,2,13H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQVZQTKFGQJNTO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CS(=O)C(C1=CC=CC=C1)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90647140 |
Source
|
Record name | Ethyl (diphenylmethanesulfinyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90647140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
118286-19-4 |
Source
|
Record name | Ethyl (diphenylmethanesulfinyl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90647140 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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